![molecular formula C14H23NO5 B6216351 6-[(tert-butoxy)carbonyl]-2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylic acid, Mixture of diastereomers CAS No. 2742656-36-4](/img/no-structure.png)
6-[(tert-butoxy)carbonyl]-2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylic acid, Mixture of diastereomers
Description
The compound “6-[(tert-butoxy)carbonyl]-2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylic acid, Mixture of diastereomers” is a chemical compound with a complex structure . It is also known by its synonyms . The exact molecular formula and weight are not specified in the available resources .
Chemical Reactions Analysis
The specific chemical reactions involving this compound are not detailed in the available resources. Information on its reactivity could potentially be inferred from its molecular structure and functional groups .Mechanism of Action
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-[(tert-butoxy)carbonyl]-2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylic acid, Mixture of diastereomers' involves the protection of the hydroxyl group, followed by the formation of the spirocyclic ring system and the introduction of the carboxylic acid group. The final step involves the removal of the protecting group to obtain the desired compound.", "Starting Materials": [ "2-hydroxy-6-azaspiro[3.5]nonane", "tert-butyl chloroformate", "triethylamine", "diethyl ether", "sodium hydroxide", "hydrochloric acid", "methanol" ], "Reaction": [ "Protection of the hydroxyl group with tert-butyl chloroformate and triethylamine in diethyl ether", "Formation of the spirocyclic ring system by reaction with sodium hydroxide in methanol", "Introduction of the carboxylic acid group by reaction with hydrochloric acid", "Removal of the protecting group with hydrochloric acid" ] } | |
CAS No. |
2742656-36-4 |
Molecular Formula |
C14H23NO5 |
Molecular Weight |
285.34 g/mol |
IUPAC Name |
2-hydroxy-6-[(2-methylpropan-2-yl)oxycarbonyl]-6-azaspiro[3.5]nonane-2-carboxylic acid |
InChI |
InChI=1S/C14H23NO5/c1-12(2,3)20-11(18)15-6-4-5-13(9-15)7-14(19,8-13)10(16)17/h19H,4-9H2,1-3H3,(H,16,17) |
InChI Key |
HBLFPSYFQARGLL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2(C1)CC(C2)(C(=O)O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
